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Analytical Performance at a Glance

The table below summarizes the core characteristics of EPA Methods 533 and 537.1 based on the

information obtained [1] [2] [3].

Feature EPA Method 533 EPA Method 537.1

Primary Scope Complement to 537.1; focuses on
short-chain PFAS [3]

Analysis of selected per- and
polyfluorinated alkyl substances [2]

Total Target PFAS 25 compounds [4] 18 compounds [4]

Key Unique Analytes Includes shorter-chain PFAS like

PFBA, PFPeA, and HFPO-DA
(GenX) [1] [4]

Includes 4 compounds not in Method

533 (e.g., 11Cl-PF3OUdS, 9Cl-
PF3ONS) [1]

Combined Coverage 29 unique PFAS when used together
with Method 537.1 [2] [4]

29 unique PFAS when used together
with Method 533 [2] [4]

Extraction Sorbent Polystyrene divinylbenzene with a
positively charged diamino ligand [3]

Styrene-divinylbenzene (SDVB) resin
[3]
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Feature EPA Method 533 EPA Method 537.1

Elution Solvents Methanol and 2% ammonium
hydroxide [3]

Methanol only [3]

Reconstitution
Solvent

20% water in methanol [3] 96:4 methanol:water mixture [3]

Approved for UCMR
5 & NPDWR

Yes [2] Yes [2]

Detailed Experimental Protocols

Both methods are designed for analyzing PFAS in drinking water using Isotope Dilution Anion Exchange

Solid Phase Extraction and Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS) [2] [3]

[5]. The key differences lie in the sample preparation and extraction techniques.

Sample Preparation and Extraction Workflow

The core sample preparation workflow differs primarily in the solid-phase extraction (SPE) materials and

solvents used. The following diagram illustrates the general workflow, highlighting the key divergences

between the two methods.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.biotage.com/blog/what-are-the-differences-between-epa-method-533-vs-5371
https://www.biotage.com/blog/what-are-the-differences-between-epa-method-533-vs-5371
https://www.biotage.com/blog/what-are-the-differences-between-epa-method-533-vs-5371
https://www.biotage.com/blog/what-are-the-differences-between-epa-method-533-vs-5371
https://www.epa.gov/pfas/epa-pfas-drinking-water-laboratory-methods
https://www.epa.gov/pfas/epa-pfas-drinking-water-laboratory-methods
https://www.epa.gov/pfas/epa-pfas-drinking-water-laboratory-methods
https://www.biotage.com/blog/what-are-the-differences-between-epa-method-533-vs-5371
https://www.sigmaaldrich.com/QA/en/technical-documents/technical-article/environmental-testing-and-industrial-hygiene/drinking-water-testing/lc-ms-analysis-of-pfas-compounds
https://www.smolecule.com/products/s3139588?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


EPA Method 533 EPA Method 537.1

Drinking Water Sample

Solid-Phase Extraction (SPE)

SPE Cartridge:
Polystyrene divinylbenzene
with charged diamino ligand

Path

SPE Cartridge:
Styrene-divinylbenzene (SDVB)

Path

Elution Evaporation & Reconstitution

LC-MS/MS Analysis

Elution with:
Methanol and

2% Ammonium Hydroxide

Reconstitute with:
20% Water in Methanol

Analyze

Elution with:
Methanol

Reconstitute with:
96:4 Methanol:Water

Analyze

Click to download full resolution via product page

Instrumental Analysis (LC-MS/MS)

Both methods ultimately analyze the extracted samples using Liquid Chromatography with Tandem Mass

Spectrometry (LC-MS/MS) [3] [5] [4]. This technique provides the high sensitivity and selectivity required

to detect PFAS at very low concentrations (parts-per-trillion levels).

Common Practice: To prevent background PFAS contamination from the LC system itself (e.g., from
tubing or solvents) from interfering with the sample results, it is considered best practice to use a
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PFAS delay column or a similar delay setup in the instrumental flow path [5].

Validation and Performance Data

An interlaboratory study evaluated the performance of both methods for potable and pristine nonpotable

water matrices [6].

General Performance: The study concluded that both methods are generally applicable for PFAS

analysis in these water types, with matrix spike recoveries meeting performance criteria [6].
Challenge with Long-Chain PFAS: A notable challenge was observed in effectively extracting long-
chain PFAS (like PFOS and PFOA) from some nonpotable water matrices using both methods [6].
Challenge with Method 533: For EPA Method 533, the study noted potential impacts from co-

extracted common inorganic anions on PFAS compounds that do not have their own isotopically
labeled analogues available. This can affect accuracy [6].

Solution: The study found that these challenges could be successfully reduced by enhancing post-
extraction bottle rinsing and elution procedures [6].

Application Guidance for Researchers

For Comprehensive Drinking Water Analysis: Since the methods are complementary, using both
EPA 533 and 537.1 together is necessary to cover the full list of 29 PFAS compounds currently
targeted by the EPA's Unregulated Contaminant Monitoring Rule (UCMR 5) and the National Primary

Drinking Water Regulation (NPDWR) [1] [2].
For Short-Chain Focus: If the research priority is on shorter-chain PFAS (like GenX), EPA Method
533 alone provides broader coverage for these compounds [3] [4].
For Other Matrices: Be aware that Methods 533 and 537.1 are approved for drinking water. For

more complex matrices like wastewater, soil, sediment, or biosolids, EPA Method 1633 is the more
appropriate and comprehensive choice, as it is validated for these matrices and targets over 40 PFAS

compounds [1] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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